2-[2-chloro-5-(trifluoromethyl)anilino]-2-(1,3-dioxoinden-2-ylidene)acetonitrile

• IUPAC Name: 2-[2-chloro-5-(trifluoromethyl)anilino]-2-(1,3-dioxoinden-2-ylidene)acetonitrile
• InChI: InChI=1S/C18H8ClF3N2O2/c19-12-6-5-9(18(20,21)22)7-13(12)24-14(8-23)15-16(25)10-3-1-2-4-11(10)17(15)26/h1-7,24H
• InChI Key: ROHBFFDZPUPRFS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C(=C(C#N)NC3=C(C=CC(=C3)C(F)(F)F)Cl)C2=O
• Molecular Formula: C18H8ClF3N2O2
• Molecular Weight: 376.7 g/mol

Description

2-[2-chloro-5-(trifluoromethyl)anilino]-2-(1,3-dioxoinden-2-ylidene)acetonitrile is a complex organic compound that features a unique combination of functional groups, including a chloro-substituted aniline, a trifluoromethyl group, and an indene-derived acetonitrile moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[2-chloro-5-(trifluoromethyl)anilino]-2-(1,3-dioxoinden-2-ylidene)acetonitrile typically involves multiple steps:

Formation of the Aniline Derivative: The starting material, 2-chloro-5-(trifluoromethyl)aniline, can be synthesized through the nitration of 2-chloro-5-(trifluoromethyl)benzene followed by reduction of the nitro group to an amine.

Indene Derivative Preparation: The indene moiety is prepared by cyclization of appropriate precursors under acidic conditions.

Coupling Reaction: The aniline derivative is then coupled with the indene-derived acetonitrile under basic conditions to form the final product.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

2-[2-chloro-5-(trifluoromethyl)anilino]-2-(1,3-dioxoinden-2-ylidene)acetonitrile can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to remove or alter specific functional groups.

Substitution: The chloro and trifluoromethyl groups can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a palladium catalyst are often used.

Substitution: Nucleophiles such as sodium methoxide or potassium tert-butoxide can be employed under basic conditions.

Major Products

The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation might yield a carboxylic acid derivative, while reduction could produce an amine.

Scientific Research Applications

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: The compound may exhibit biological activity, making it a candidate for drug development.

Medicine: Its unique structure could be explored for therapeutic applications, such as anti-cancer or anti-inflammatory agents.

Industry: The compound’s properties might be useful in the development of new materials, such as polymers or coatings.

Mechanism of Action

The mechanism of action of 2-[2-chloro-5-(trifluoromethyl)anilino]-2-(1,3-dioxoinden-2-ylidene)acetonitrile would depend on its specific application. In a biological context, it might interact with specific molecular targets, such as enzymes or receptors, to exert its effects. The pathways involved could include inhibition of enzyme activity or modulation of signal transduction pathways.

Comparison with Similar Compounds

Similar Compounds

2-chloro-5-(trifluoromethyl)aniline: A precursor in the synthesis of the target compound.

2-chloro-5-(trifluoromethyl)pyridine: Another compound with similar functional groups.

Uniqueness

What sets 2-[2-chloro-5-(trifluoromethyl)anilino]-2-(1,3-dioxoinden-2-ylidene)acetonitrile apart is its combination of aniline, trifluoromethyl, and indene-derived acetonitrile moieties, which confer unique chemical and physical properties. This makes it a versatile compound for various applications in research and industry.